Cas no 11052-69-0 (2,6-Epoxy-2H-naphthaceno[1,2-b]oxocin-14-carboxylicacid,4-(dimethylamino)-3,4,5,6,9,16-hexahydro-3,5,8,10-tetrahydroxy-6,13-dimethyl-9,16-dioxo-,methyl ester, (2R,3S,4R,5R,6R)-)

• Product name: 2,6-Epoxy-2H-naphthaceno[1,2-b]oxocin-14-carboxylicacid,4-(dimethylamino)-3,4,5,6,9,16-hexahydro-3,5,8,10-tetrahydroxy-6,13-dimethyl-9,16-dioxo-,methyl ester, (2R,3S,4R,5R,6R)-
• CAS No: 11052-69-0
• MF: C₂₉H₂₇NO₁₀
• MW: 549.52538
• CID: 161845
• PubChem ID: 160953

2,6-Epoxy-2H-naphthaceno[1,2-b]oxocin-14-carboxylicacid,4-(dimethylamino)-3,4,5,6,9,16-hexahydro-3,5,8,10-tetrahydroxy-6,13-dimethyl-9,16-dioxo-,methyl ester, (2R,3S,4R,5R,6R)- Chemical and Physical Properties

Names and Identifiers

• (2R)-4α-(Dimethylamino)-3,4,5,6,9,16-hexahydro-3β,5β,8,10-tetrahydroxy-6,13-dimethyl-9,16-dioxo-2α,6α-epoxy-2H-naphthaceno[1,2-b]oxocin-14-carboxylic acid methyl ester
• 2,6-Epoxy-2H-naphthaceno[1,2-b]oxocin-14-carboxylicacid,4-(dimethylamino)-3,4,5,6,9,16-hexahydro-3,5,8,10-tetrahydroxy-6,13-d
• 2,6-Epoxy-2H-naphthaceno[1,2-b]oxocin-14-carboxylicacid,4-(dimethylamino)-3,4,5,6,9,16-hexahydro-3,5,8,10-tetrahydroxy-6,13-dimethyl-9,16-dioxo-,methyl ester, (2R,3S,4R,5R,6R)-
• Nogalarene
• 2,6-Epoxy-2H-naphthaceno(1,2-b)oxocin-14-carboxylic acid, 4-(dimethylamino)-3,4,5,6,9,16-hexahydro-3,5,8,10-tetrahydroxy-6,13-dimethyl-9,16-dioxo-, methyl ester, (2-alpha,3-beta,4-alpha,5-beta,6-alpha)-
• 11052-69-0
• methyl (1R,21R,22S,23R,24R)-23-(dimethylamino)-4,8,22,24-tetrahydroxy-1,12-dimethyl-6,17-dioxo-20,25-dioxahexacyclo[19.3.1.02,19.05,18.07,16.09,14]pentacosa-2,4,7(16),8,10,12,14,18-octaene-13-carboxylate
• CHEMBL450779
• Methyl 4-(dimethylamino)-3,5,8,10-tetrahydroxy-6,13-dimethyl-9,16-dioxo-3,4,5,6,9,16-hexahydro-2H-2,6-epoxytetraceno[1,2-b]oxocine-14-carboxylate
• (2R)-4alpha-(Dimethylamino)-3,4,5,6,9,16-hexahydro-3beta,5beta,8,10-tetrahydroxy-6,13-dimethyl-9,16-dioxo-2alpha,6
• DTXSID10911719

• Inchi： InChI=1S/C29H27NO10/c1-10-6-7-11-12(16(10)27(37)38-5)8-13-17(21(11)32)23(34)18-15(31)9-14-25(19(18)22(13)33)39-28-24(35)20(30(3)4)26(36)29(14,2)40-28/h6-9,20,24,26,28,31-32,35-36H,1-5H3/t20-,24-,26+,28+,29+/m0/s1
• InChI Key： ZIOYGSZIUMVQSO-CWOXXLDKSA-N
• SMILES： COC(C1=C(C)C=CC2=C(C3C(=O)C4C(=C5O[C@@H]6O[C@]([C@@H]([C@H]([C@@H]6O)N(C)C)O)(C)C5=CC=4O)C(=O)C=3C=C12)O)=O

Computed Properties

• Exact Mass: 549.163
• Monoisotopic Mass: 549.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.6
• Boiling Point: 841.6°Cat760mmHg
• Flash Point: 462.8°C
• Refractive Index: 1.745
• PSA: 163.06000
• LogP: 1.73730